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Compound of Interest

Compound Name: 2-Methylpentanamide

Cat. No.: B1217331

For the attention of: Researchers, scientists, and professionals in drug development.

Subject: An in-depth analysis of the melting and boiling points of 2-Methylpentanamide (CAS
6941-49-7), including detailed experimental methodologies.

Introduction

2-Methylpentanamide, also known as 2-methylvaleramide, is a primary amide with the
chemical formula CsH13NO. A thorough understanding of its fundamental physicochemical
properties, such as its melting and boiling points, is crucial for its application in research and
development, particularly in areas like solvent selection, reaction condition optimization, and
material characterization. This document provides available data on these properties and
outlines the standard experimental procedures for their determination.

Quantitative Data

The physical properties of 2-Methylpentanamide are summarized in the table below. It is
important to note that while a boiling point has been reported, an experimentally determined
melting point is not readily available in the surveyed scientific literature.
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Property Value Source
IUPAC Name 2-methylpentanamide PubChem[1]
Synonyms 2-Methylvaleramide PubChem[1]
CAS Number 6941-49-7 PubChem[1]
Molecular Formula CeH13NO PubChem[1]
Molecular Weight 115.17 g/mol PubChem[1]
Boiling Point 245.2 °C at 760 mmHg Molbase
Melting Point Data not available

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the melting
and boiling points of a solid amide like 2-Methylpentanamide.

Melting Point Determination

A precise melting point is a key indicator of a compound's purity. The procedure described here
utilizes a Mel-Temp apparatus, a common instrument in organic chemistry laboratories.

Methodology:

e Sample Preparation: A small, dry sample of 2-Methylpentanamide is finely crushed into a
powder. The open end of a capillary tube is pressed into the powder. The tube is then
inverted and gently tapped on a hard surface to pack the solid into the closed end, achieving
a sample height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed into the sample holder of the Mel-
Temp apparatus.

o Heating and Observation: The apparatus is switched on, and the heating rate is adjusted. An
initial rapid heating can be employed to determine an approximate melting range. For an
accurate measurement, a second, fresh sample is heated rapidly to about 15-20°C below the
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approximate melting point. The heating rate is then reduced to a slow and steady 1-2°C per
minute.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the melting range. For a pure compound, this range is typically narrow.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. The Thiele tube method is a convenient and widely used technique for
determining the boiling point of small quantities of a liquid.

Methodology:

e Sample Preparation: A small volume (a few milliliters) of 2-Methylpentanamide is placed in
a small test tube. A capillary tube, sealed at one end, is inverted and placed (open end
down) into the test tube containing the sample.

o Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band
or a wire. The entire assembly is then clamped inside a Thiele tube containing a high-boiling
point liquid (such as mineral oil or silicone oil), ensuring the sample is below the oil level.

e Heating and Observation: The side arm of the Thiele tube is gently heated with a Bunsen
burner or a microburner. The design of the tube facilitates the circulation of the oil, ensuring
uniform heating. As the temperature rises, air trapped in the capillary tube will bubble out.

o Data Recording: Heating is continued until a continuous and rapid stream of bubbles
emerges from the capillary tube. The heat source is then removed. As the apparatus cools,
the bubbling will slow down and eventually stop. The boiling point is the temperature at which
the liquid just begins to be drawn back into the capillary tube. This is the point where the
vapor pressure of the sample equals the atmospheric pressure. The atmospheric pressure
should be recorded alongside the boiling point.

Visualized Experimental Workflow
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The logical flow of the experimental determination of the physicochemical properties of 2-
Methylpentanamide is illustrated below.
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Caption: Workflow for determining the melting and boiling points of 2-Methylpentanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylvaleramide
https://www.benchchem.com/product/b1217331#2-methylpentanamide-melting-point-and-boiling-point
https://www.benchchem.com/product/b1217331#2-methylpentanamide-melting-point-and-boiling-point
https://www.benchchem.com/product/b1217331#2-methylpentanamide-melting-point-and-boiling-point
https://www.benchchem.com/product/b1217331#2-methylpentanamide-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217331?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

